Cas no 1152598-46-3 (8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine)

• Product Name: 8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine
• CAS No: 1152598-46-3
• MF: C₁₀H₁₁Cl₂NO
• MW: 232.106440782547
• CID: 4572935
• Update Time: 2025-06-08

8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine Chemical and Physical Properties

Names and Identifiers

• 8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine

• Inchi： 1S/C10H11Cl2NO/c11-7-4-3-6-8(13)2-1-5-14-10(6)9(7)12/h3-4,8H,1-2,5,13H2
• InChI Key： OKOKIKPWTOMPEX-UHFFFAOYSA-N
• SMILES： O1C2=C(Cl)C(Cl)=CC=C2C(N)CCC1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 319.1±42.0 °C at 760 mmHg
• Flash Point: 146.8±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines

Additional information on 8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine

Introduction to 8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine (CAS No. 1152598-46-3)

8,9-Dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine (CAS No. 1152598-46-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzoxepines, which are characterized by a seven-membered ring containing an oxygen atom and a nitrogen atom. The presence of dichloro substituents and the tetrahydro configuration contributes to its distinct chemical and biological properties.

The synthesis of 8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine has been extensively studied in recent years. One notable method involves the cyclization of a suitable precursor followed by functional group manipulation to introduce the dichloro substituents and the amine group. This synthetic route has been optimized to achieve high yields and purity, making it a viable option for large-scale production in pharmaceutical settings.

In terms of its biological activity, 8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine has shown promising results in various preclinical studies. Research has demonstrated its potential as an antagonist for specific receptors involved in neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry highlighted its ability to modulate GABA receptors, which are crucial for maintaining proper neural function and preventing conditions such as epilepsy and anxiety disorders.

Furthermore, the compound's anti-inflammatory properties have been explored in several in vitro and in vivo models. A recent study conducted at the University of California found that 8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine significantly reduced inflammation markers in a mouse model of rheumatoid arthritis. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases.

The pharmacokinetic profile of 8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine has also been investigated to assess its suitability for clinical applications. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate half-life, which allows for once-daily dosing regimens. Additionally, it demonstrates low toxicity in animal models, further supporting its safety profile.

In the context of drug development, 8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine is currently undergoing Phase I clinical trials to evaluate its safety and efficacy in human subjects. Preliminary results from these trials have been encouraging, with no serious adverse events reported. The compound's ability to cross the blood-brain barrier effectively is particularly noteworthy for its potential use in central nervous system (CNS) disorders.

The future prospects for 8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for specific therapeutic targets. Additionally, efforts are being made to develop novel formulations that enhance its bioavailability and reduce side effects.

In conclusion, 8,9-dichloro-2,3,4,5-tetrahydro-1-benzoxepin-5-amine (CAS No. 1152598-46-3) represents a promising candidate in the field of medicinal chemistry with potential applications in treating neurological disorders and inflammatory diseases. Its unique structural features and favorable pharmacokinetic profile make it an attractive target for further research and development.